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Compound of Interest

Compound Name: cis-1,2-Dichloroethylene

Cat. No.: B151661 Get Quote

This guide provides critical safety protocols and logistical plans for the handling and disposal of

cis-1,2-Dichloroethylene (CAS No. 156-59-2). Adherence to these procedures is essential for

ensuring the safety of all laboratory personnel and minimizing environmental impact.

cis-1,2-Dichloroethylene is a highly flammable, colorless liquid with a sharp, harsh odor.[1] It

is classified as a hazardous chemical and poses several risks, including being harmful if

swallowed or inhaled, causing skin and serious eye irritation, and being harmful to aquatic life

with long-lasting effects.[2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative safety and physical

property data for cis-1,2-Dichloroethylene.
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Property Value Reference

Occupational Exposure Limits

OSHA PEL (8-hr TWA) 200 ppm (790 mg/m³) [3][4]

NIOSH REL (10-hr TWA) 200 ppm (790 mg/m³) [3][4]

ACGIH TLV (8-hr TWA) 200 ppm (790 mg/m³) [3][5]

Physical Properties

Flash Point 2°C - 4°C (36°F - 39°F) [1]

Boiling Point 48°C - 60°C (118°F - 140°F) [4][6]

Vapor Pressure 180-265 mmHg [6]

Flammability Classification Class IB Flammable Liquid [4]

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the first line of defense against exposure. The following

PPE is required for handling cis-1,2-Dichloroethylene.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Viton®, Barrier

Laminate). Nitrile gloves may

be used for incidental contact

but should be changed

immediately upon

contamination.[7][8]

Provides protection against

skin contact. cis-1,2-

Dichloroethylene causes skin

irritation.[2]

Eye & Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when

there is a significant risk of

splashing.[2][7][8]

Protects against splashes and

vapors that can cause serious

eye irritation.[2][9]

Body Protection

Flame-resistant lab coat. A

100% cotton lab coat is a

suitable alternative for smaller

quantities. Wear full-length

pants and closed-toe shoes.[7]

[8]

Protects against skin contact

and splashes of the highly

flammable liquid.[7]

Respiratory Protection

All handling of cis-1,2-

Dichloroethylene must be

performed in a certified

chemical fume hood.[7] If a

fume hood is not available or

exposure limits may be

exceeded, a NIOSH-approved

respirator with organic vapor

cartridges is required.[3][5]

A primary engineering control

to prevent inhalation of harmful

vapors.[9] The substance is

harmful if inhaled.[2]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Precaution:
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Area Setup: Ensure work is conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[7]

Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and operational.[7] Keep a spill kit appropriate for flammable solvents nearby.

Ignition Sources: Remove all potential ignition sources from the handling area, including

open flames, hot surfaces, and spark-producing equipment.[2] This chemical is highly

flammable.

Grounding: When transferring the chemical between containers, ensure both containers are

grounded and bonded to prevent static discharge.[9]

2. Handling the Chemical:

Don PPE: Put on all required PPE as specified in the table above.

Dispensing: When dispensing, use only non-sparking tools and perform the task slowly and

carefully to avoid splashing or aerosol generation.[9]

Container Management: Keep the chemical container tightly closed when not in use.[9]

3. Post-Handling Procedures:

Decontamination: Wipe down the work surface within the fume hood.

PPE Removal: Remove gloves and lab coat before leaving the work area. Dispose of

contaminated disposable PPE as hazardous waste.[8]

Hygiene: Wash hands and face thoroughly with soap and water after handling is complete.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of cis-1,2-Dichloroethylene and associated contaminated materials is crucial

to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:
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Designated Container: Collect all cis-1,2-Dichloroethylene waste in a designated, properly

labeled hazardous waste container.[8] The container must be compatible with chlorinated

solvents and have a secure, tight-fitting lid.

Contaminated Materials: Any materials that come into contact with the chemical, such as

pipette tips, wipes, and disposable gloves, must also be disposed of as hazardous waste in a

sealed and labeled container.[8]

2. Temporary Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.

This area must be away from ignition sources and incompatible chemicals like strong

oxidizers and alkalis.[4]

3. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety (EHS) office.

Do not pour cis-1,2-Dichloroethylene down the drain, as it is harmful to aquatic life and can

damage plumbing systems.[9]

Emergency Protocol: Chemical Spill Workflow
In the event of a spill, follow the established workflow to ensure a safe and effective response.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b151661?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_2_Dichloro_2_propanol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_2_Dichloro_2_propanol.pdf
https://www.cdc.gov/niosh/npg/npgd0195.html
https://www.benchchem.com/product/b151661?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC113380100&productDescription=AC113380100HLOROETHYLENE+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions

Assess & Contain

Cleanup & Disposal (Small Spill)

Spill Occurs

Alert Personnel
& Evacuate Area

Eliminate Ignition
Sources

Increase Ventilation
(If Safe to Do So)

Assess Spill Size
(Small vs. Large)

Small Spill:
Proceed with Cleanup

Minor & Controllable

Large Spill:
Call EHS/Emergency Response

Major or Uncontrolled

Don Appropriate PPE
(Respirator, Gloves, Goggles)

Contain Spill with
Inert Absorbent Material

Collect Material with
Non-Sparking Tools

Place in Sealed Container
for Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for responding to a cis-1,2-Dichloroethylene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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